Cas no 2229461-04-3 (5-bromo-2-(3-chloroprop-1-en-2-yl)pyrimidine)

• Product Name: 5-bromo-2-(3-chloroprop-1-en-2-yl)pyrimidine
• CAS No: 2229461-04-3
• MF: C₇H₆BrClN₂
• MW: 233.492939472198
• CID: 6304430
• PubChem ID: 165687607
• Update Time: 2025-05-19

5-bromo-2-(3-chloroprop-1-en-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(3-chloroprop-1-en-2-yl)pyrimidine
• 2229461-04-3
• EN300-1925983

• Inchi： 1S/C7H6BrClN2/c1-5(2-9)7-10-3-6(8)4-11-7/h3-4H,1-2H2
• InChI Key： AERONIXUUXUEKD-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(=C)CCl)=NC=1

Computed Properties

• Exact Mass: 231.94029g/mol
• Monoisotopic Mass: 231.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8Ų

Additional information on 5-bromo-2-(3-chloroprop-1-en-2-yl)pyrimidine

Professional Introduction to 5-bromo-2-(3-chloroprop-1-en-2-yl)pyrimidine (CAS No. 2229461-04-3)

5-bromo-2-(3-chloroprop-1-en-2-yl)pyrimidine, with the CAS number 2229461-04-3, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic aromatic compound features a pyrimidine core substituted with a bromine atom at the 5-position and an allyl chloride group at the 2-position. The unique structural configuration of this molecule makes it a valuable intermediate in the synthesis of various biologically active agents, particularly in the development of pharmaceuticals targeting diverse therapeutic pathways.

The< strong>pyrimidine scaffold is a fundamental motif in medicinal chemistry, widely recognized for its role in the design of nucleoside analogs and other pharmacologically relevant molecules. The presence of both bromine and chlorine substituents on the pyrimidine ring enhances the compound's reactivity, making it a versatile building block for further functionalization. This reactivity has been exploited in numerous synthetic protocols, enabling the construction of complex molecular architectures with potential therapeutic applications.

In recent years, there has been growing interest in leveraging computational and experimental approaches to optimize the synthesis and applications of such heterocyclic compounds. The< strong>5-bromo-2-(3-chloroprop-1-en-2-yl)pyrimidine molecule has been subjected to various structural modifications to explore its pharmacological profile. For instance, studies have focused on its potential as a precursor in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine substituent, in particular, serves as a handle for palladium-catalyzed cross-coupling reactions, facilitating the introduction of additional functional groups that can modulate biological activity.

The< strong>allyl chloride moiety at the 2-position of the pyrimidine ring is another key feature that contributes to the compound's synthetic utility. Allyl chlorides are known for their ability to undergo nucleophilic substitution reactions, allowing for the introduction of diverse pharmacophores. This property has been harnessed in several research endeavors aimed at creating novel drug candidates. For example, recent studies have demonstrated the use of this compound in generating derivatives with enhanced binding affinity to target proteins, thereby improving drug efficacy.

The intersection of organic synthesis and medicinal chemistry has led to innovative strategies for developing small-molecule therapeutics. The< strong>5-bromo-2-(3-chloroprop-1-en-2-yl)pyrimidine (CAS No. 2229461-04-3) exemplifies this synergy, as it serves as a cornerstone for constructing molecules with tailored biological activities. Researchers have employed modern techniques such as high-throughput screening and structure-based drug design to identify promising scaffolds derived from this compound. These efforts have yielded several lead compounds that are currently undergoing further optimization for clinical applications.

The pharmaceutical industry continues to invest heavily in exploring new chemical entities like< strong>5-bromo-2-(3-chloroprop-1-en-2-yl)pyrimidine. Its versatility as a synthetic intermediate has made it a favorite among medicinal chemists seeking to develop innovative treatments for unmet medical needs. By integrating cutting-edge synthetic methodologies with rigorous biological evaluation, scientists are uncovering novel therapeutic avenues that leverage this compound's unique structural features.

In conclusion, 5-bromo-2-(3-chloroprop-1-en-2-yl)pyrimidine (CAS No. 2229461-04-3) represents a critical component in modern drug discovery and development. Its ability to undergo diverse chemical transformations while maintaining its core heterocyclic structure has positioned it as a pivotal intermediate in synthesizing biologically active molecules. As research progresses, this compound is expected to continue playing a pivotal role in shaping the future of pharmaceutical innovation.